1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use as an anticancer agent. DMXAA was initially discovered in the 1980s and has since been the subject of many research studies due to its unique mechanism of action and promising results in preclinical trials.
Scientific Research Applications
Synthesis and Potential Anticancer Applications
Research indicates that nitrogen-rich heterocyclic compounds, such as quinazolinone derivatives, exhibit unique chemical properties and have been explored for novel pharmaceutical applications. A study involving the synthesis of novel quinazolinone derivatives demonstrated that these compounds, including 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione, showed cytotoxic activity against cancer cell lines such as MCF-7 and HeLa. This suggests potential applications in anticancer drug development. The synthesis process involves multiple steps, including reactions with substituted quinoxalindione, highlighting the compound's versatility in drug synthesis and design (Poorirani et al., 2018).
Innovative Synthesis Methods
New, efficient, and environmentally friendly synthesis methods for quinazoline-2,4(1H,3H)-dione derivatives have been developed, leveraging carbon dioxide as a reagent. These methods offer significant advantages, including high conversion rates, excellent selectivity, and the potential for industrial application due to the simplicity and scalability of the process. Such synthesis techniques are pivotal for the production of quinazoline derivatives, underscoring the relevance of 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione in sustainable chemical manufacturing processes (Rasal & Yadav, 2016).
Green Chemistry Approaches
The development of green chemistry protocols for the synthesis of quinazoline derivatives represents a significant advance. For example, cesium carbonate-catalyzed synthesis using carbon dioxide offers a more sustainable and efficient route to produce these compounds, with minimal environmental impact. Such approaches not only provide a pathway to synthesize key intermediates for drugs like Prazosin, Bunazosin, and Doxazosin but also emphasize the role of 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione in promoting environmentally responsible pharmaceutical manufacturing (Patil et al., 2008).
properties
IUPAC Name |
1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c1-28-20-13-12-17(14-21(20)29-2)25-22(26)18-10-6-7-11-19(18)24(23(25)27)15-16-8-4-3-5-9-16/h3-14H,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJFIKWTXZKIBAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.